Cas no 2154341-39-4 (3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione)

3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione structure
2154341-39-4 structure
Product Name:3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
CAS No:2154341-39-4
MF:C13H13N5O2
MW:271.274621725082
CID:5673144
PubChem ID:138467071
Update Time:2023-11-25

3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 2154341-39-4
    • EN300-26682826
    • 3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
    • SCHEMBL20812163
    • 3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
    • Inchi: 1S/C13H13N5O2/c14-9-3-1-8(2-4-9)10-7-18(17-16-10)11-5-6-12(19)15-13(11)20/h1-4,7,11H,5-6,14H2,(H,15,19,20)
    • InChI Key: OFHJMWAUSFYLSK-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(N1)=O)N1C=C(C2C=CC(=CC=2)N)N=N1

Computed Properties

  • Exact Mass: 271.10692467g/mol
  • Monoisotopic Mass: 271.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 103Ų

3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26682826-1.0g
3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
2154341-39-4
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$0.0 2023-05-30
Enamine
EN300-26682826-1g
3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
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